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Compound of Interest

Compound Name: (Cyclohexylmethyl)diethylamine
CAS No.: 90150-05-3
Cat. No.: B1625078

Get Quote

. J

Technical Guide: N,N-
Diethylcyclohexanemethanamine

CAS Registry Number: 90150-05-3 IUPAC Name:N-(Cyclohexylmethyl)-N-ethylethanamine

Chemical Identity & Structural Analysis

N,N-Diethylcyclohexanemethanamine is a tertiary amine featuring a cyclohexane ring
connected to a diethylamino group via a methylene (

) bridge. Unlike its analog N,N-diethylcyclohexylamine, the insertion of the methylene spacer
significantly alters its steric profile and nucleophilicity.

Physicochemical Properties[1]
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Property Value /| Description

Molecular Formula

Molecular Weight 169.31 g/mol

Appearance Colorless to pale yellow liquid

Predicted Boiling Point ~205-210 °C (at 760 mmHg)

Solubility Soluble in organic solvents (DCM, EtOH,

Toluene); sparingly soluble in water.

Est. 10.2 — 10.5 (Typical for hindered tertiary

Basicity (pKa) amines)

Refractive Index

Structural Conformation & Sterics

The molecule adopts a dominant chair conformation for the cyclohexane ring. The methylene
bridge (

) acts as a flexible linker, decoupling the bulky diethylamino group from the rigid cyclohexane
ring.

o Steric Relief: Compared to N,N-diethylcyclohexylamine (where nitrogen is directly bound to
the ring), the methylene spacer reduces 1,3-diaxial interactions, making the nitrogen lone
pair more accessible for nucleophilic attack or coordination.

 Lipophilicity: The cyclohexyl and ethyl groups impart significant lipophilic character (

), facilitating transport across lipid membranes or solubility in non-polar reaction media.

Synthesis Protocols

Two primary routes are recommended for high-purity synthesis: Reductive Amination (Green
Chemistry/Industrial) and Amide Reduction (Laboratory Standard).

Route A: Reductive Amination (Preferred)
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This pathway minimizes waste and avoids harsh reducing agents like

Reagents: Cyclohexanecarbaldehyde, Diethylamine, Sodium Triacetoxyborohydride (

).

Mechanism:

e Iminium Formation: Nucleophilic attack of diethylamine on the aldehyde carbonyl forms an
unstable iminium ion.

e Reduction: Selective hydride transfer from STAB reduces the iminium species to the tertiary
amine.

Step-by-Step Protocol:

Setup: Charge a flame-dried RBF with Cyclohexanecarbaldehyde (1.0 eq) and DCM (0.2 M).

e Amine Addition: Add Diethylamine (1.1 eq) and Acetic Acid (1.0 eq) to catalyze imine
formation. Stir at RT for 30 min.

e Reduction: Cool to 0°C. Add

(1.4 eq) portion-wise.

e Quench: After 12h, quench with sat.

o Workup: Extract with DCM (

), dry over

, and concentrate.

Purification: Distillation under reduced pressure.

Route B: Acylation-Reduction (Rigorous)
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Ideal for generating isotopically labeled variants or when aldehyde stability is a concern.

Reagents: Cyclohexanecarbonyl chloride, Diethylamine,
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Figure 1: Two-step synthesis via amide intermediate.

Applications & Reactivity
Chemical Intermediate

This compound serves as a versatile building block in organic synthesis:

e Quaternization: Reacts with alkyl halides (e.g., Mel, Benzyl bromide) to form quaternary
ammonium salts used as Phase Transfer Catalysts (PTCs).

e Ligand Synthesis: The nitrogen lone pair can coordinate with transition metals (Pd, Cu) for
cross-coupling reactions, particularly where a bulky, electron-rich amine is required.

Industrial Uses[2]

» Curing Agent: Used in epoxy resin formulations where the cyclohexyl group improves
thermal stability and the tertiary amine accelerates the cure.

» Pigment Dispersant: Patents indicate its utility in stabilizing organic pigment dispersions in
non-aqueous media, preventing re-agglomeration via steric stabilization [1].
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Safety & Handling (SDS Summary)

Hazard Classification (GHS):

o H314: Causes severe skin burns and eye damage (Corrosive).[1]

e H302: Harmful if swallowed.[1]

e H227: Combustible liquid.

Handling Protocol:

o PPE: Neoprene gloves, chemical splash goggles, and face shield are mandatory.

o Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (N-oxide
formation) and carbonate formation from atmospheric

» Spill Control: Neutralize spills with weak acid (e.g., dilute acetic acid) before absorption with
vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethylcyclohexanemethanamine chemical
structure and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625078/docs#n-n-diethylcyclohexanemethanamine-
chemical-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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